Cas no 16939-21-2 (Benzenesulfonamide, N-(3-chloro-2-methylphenyl)-)

Benzenesulfonamide, N-(3-chloro-2-methylphenyl)- structure
16939-21-2 structure
Product Name:Benzenesulfonamide, N-(3-chloro-2-methylphenyl)-
CAS No:16939-21-2
MF:C13H12ClNO2S
MW:281.757881164551
CID:237236
PubChem ID:241733
Update Time:2025-04-19

Benzenesulfonamide, N-(3-chloro-2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, N-(3-chloro-2-methylphenyl)-
    • N-(3-chloro-2-methylphenyl)benzenesulfonamide
    • AC1L67ZK
    • AC1Q3RS7
    • Benzolsulfon-N-(3-chlor-2-tolyl)-amid
    • CBDivE_015236
    • CTK0I4204
    • NSC49569
    • 16939-21-2
    • Z45639913
    • MFCD00091023
    • HMS3087B23
    • AKOS003241819
    • MLS002667275
    • DTXSID70287184
    • NSC-49569
    • SMR001557043
    • CHEMBL1897462
    • Cambridge id 5268866
    • N-(3-CHLORO-2-METHYLPHENYL)-1-BENZENESULFONAMIDE
    • AK-968/41018824
    • STK416376
    • Inchi: 1S/C13H12ClNO2S/c1-10-12(14)8-5-9-13(10)15-18(16,17)11-6-3-2-4-7-11/h2-9,15H,1H3
    • InChI Key: JLXMGSGTMLEECQ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1C)NS(C1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 281.02786
  • Monoisotopic Mass: 281.027727
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 54.6

Experimental Properties

  • Density: 1.362
  • Boiling Point: 411.1°Cat760mmHg
  • Flash Point: 202.4°C
  • Refractive Index: 1.627
  • PSA: 46.17
  • LogP: 4.60300
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